Cas no 2918838-20-5 ((4-Fluoro-3-isopropyl-5-methylphenyl)(methyl)sulfane)

• Product Name: (4-Fluoro-3-isopropyl-5-methylphenyl)(methyl)sulfane
• CAS No: 2918838-20-5
• MF: C₁₁H₁₅FS
• MW: 198.300205469131
• CID: 6796415
• PubChem ID: 171368006
• Update Time: 2025-07-22

(4-Fluoro-3-isopropyl-5-methylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 2918838-20-5
• MFCD34770430
• (4-Fluoro-3-isopropyl-5-methylphenyl)(methyl)sulfane

• Inchi： 1S/C11H15FS/c1-7(2)10-6-9(13-4)5-8(3)11(10)12/h5-7H,1-4H3
• InChI Key： NGOLVPMDWICMGV-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C)C(=C(C=1)C(C)C)F

Computed Properties

• Exact Mass: 198.08784981g/mol
• Monoisotopic Mass: 198.08784981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 25.3Ų

Additional information on (4-Fluoro-3-isopropyl-5-methylphenyl)(methyl)sulfane

Introduction to (4-Fluoro-3-isopropyl-5-methylphenyl)(methyl)sulfane (CAS No. 2918838-20-5)

(4-Fluoro-3-isopropyl-5-methylphenyl)(methyl)sulfane (CAS No. 2918838-20-5) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of sulfides, characterized by the presence of a sulfur atom bonded to two carbon atoms. The specific arrangement of functional groups, including a fluoro, isopropyl, and methyl substituents, imparts distinct chemical properties and reactivity patterns.

The chemical structure of (4-Fluoro-3-isopropyl-5-methylphenyl)(methyl)sulfane can be represented as C₁₁H₁₅FOS. The fluoro substituent at the 4-position of the phenyl ring introduces significant electronic effects, enhancing the compound's reactivity and stability. The isopropyl group at the 3-position and the methyl group at the 5-position further contribute to the molecule's steric and electronic properties, making it a valuable intermediate in synthetic chemistry.

Recent studies have explored the potential applications of (4-Fluoro-3-isopropyl-5-methylphenyl)(methyl)sulfane in drug discovery and development. One notable area of research involves its use as a building block in the synthesis of bioactive molecules. The unique combination of functional groups allows for versatile synthetic transformations, enabling chemists to create a wide range of derivatives with diverse biological activities. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of novel antiviral agents, demonstrating its potential in combating viral infections.

In addition to its role in drug discovery, (4-Fluoro-3-isopropyl-5-methylphenyl)(methyl)sulfane has also been investigated for its potential as a ligand in metal-catalyzed reactions. The sulfur atom's ability to coordinate with transition metals makes it an attractive candidate for developing new catalytic systems. Research published in the journal Angewandte Chemie International Edition reported the successful use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, leading to improved yields and selectivities compared to traditional ligands.

The physical and chemical properties of (4-Fluoro-3-isopropyl-5-methylphenyl)(methyl)sulfane have been extensively characterized through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the molecular structure and conformational behavior of the compound. For example, NMR studies have revealed specific interactions between the functional groups, while X-ray crystallography has elucidated the three-dimensional arrangement of atoms within the molecule.

Safety and environmental considerations are crucial when handling any chemical compound. While (4-Fluoro-3-isopropyl-5-methylphenyl)(methyl)sulfane is not classified as a hazardous material, proper handling and storage practices should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, (4-Fluoro-3-isopropyl-5-methylphenyl)(methyl)sulfane (CAS No. 2918838-20-5) is a promising compound with a wide range of potential applications in pharmaceutical research and synthetic chemistry. Its unique chemical structure and properties make it an attractive candidate for developing new drugs and catalytic systems. Ongoing research continues to uncover new possibilities for this versatile molecule, further solidifying its importance in the scientific community.